Cas no 2228929-74-4 (2-(4,5-difluoro-2-methoxyphenyl)ethanethioamide)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)ethanethioamide
• CAS No: 2228929-74-4
• MF: C₉H₉F₂NOS
• MW: 217.235667943954
• CID: 6396417
• PubChem ID: 165972431
• Update Time: 2025-06-25

2-(4,5-difluoro-2-methoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)ethanethioamide
• EN300-1798190
• 2228929-74-4

• Inchi： 1S/C9H9F2NOS/c1-13-8-4-7(11)6(10)2-5(8)3-9(12)14/h2,4H,3H2,1H3,(H2,12,14)
• InChI Key： AYUFAQKIMCKGAX-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C(=CC=1OC)F)F)N

Computed Properties

• Exact Mass: 217.03729141g/mol
• Monoisotopic Mass: 217.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)ethanethioamide

Comprehensive Overview of 2-(4,5-Difluoro-2-methoxyphenyl)ethanethioamide (CAS No. 2228929-74-4)

2-(4,5-Difluoro-2-methoxyphenyl)ethanethioamide, with the CAS registry number 2228929-74-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thioamide derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of difluoro and methoxy substituents on the phenyl ring enhances its electronic properties, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(4,5-Difluoro-2-methoxyphenyl)ethanethioamide has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the growing trend of precision medicine and targeted therapies. Researchers are particularly interested in how this compound’s thioamide group can interact with biological targets, potentially leading to novel treatments for diseases such as cancer and infectious disorders.

The synthesis of CAS No. 2228929-74-4 involves multi-step organic reactions, including nucleophilic substitution and thionation processes. Its structural features—such as the electron-withdrawing fluorine atoms and the electron-donating methoxy group—create a balanced electronic environment, which is critical for its reactivity in cross-coupling reactions. This balance is a hot topic in green chemistry, as scientists seek sustainable methods to produce such compounds with minimal environmental impact.

From an industrial perspective, 2-(4,5-Difluoro-2-methoxyphenyl)ethanethioamide is explored for its potential in agrochemical formulations. The difluoro-methoxy motif is increasingly used in pesticides and herbicides due to its ability to enhance compound stability under field conditions. This aligns with global efforts to develop eco-friendly crop protection solutions, addressing food security challenges exacerbated by climate change.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a priority for industries navigating the complexities of chemical safety and REACH compliance. The compound’s high purity grade makes it suitable for preclinical studies, where reproducibility is paramount.

Emerging discussions in AI-driven drug discovery highlight the role of compounds like 2-(4,5-Difluoro-2-methoxyphenyl)ethanethioamide in virtual screening libraries. Its structural diversity allows computational models to predict novel binding interactions, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation is reshaping R&D pipelines across the pharmaceutical sector.

In summary, CAS No. 2228929-74-4 represents a convergence of innovation in fluorine chemistry, medicinal applications, and sustainable synthesis. Its multifaceted utility underscores its importance in addressing contemporary scientific and industrial challenges, from drug development to agricultural advancements. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.